1,3-Dichloro-2-[(E)-2-nitroethenyl]benzene
Overview
Description
“1,3-Dichloro-2-[(E)-2-nitroethenyl]benzene” is an organic compound . It is one of several isomeric dichloronitrobenzenes . It is an off-white solid that is soluble in conventional organic solvents .
Molecular Structure Analysis
The molecular formula of “this compound” is C6H3Cl2NO2 . The molecular weight is 192.00 g/mol . The exact structure of the compound is not available in the search results.Physical And Chemical Properties Analysis
“this compound” is an off-white solid . It has a density of 1.5 g/cm3 and a melting point of 69–70 °C .Scientific Research Applications
Anion Transport
1,3-Bis(benzimidazol-2-yl)benzene derivatives, including those with nitro groups, demonstrate significant anionophoric activity, facilitating anion exchange and proton/anion symport. Modifying these derivatives with strong electron-withdrawing substituents, such as nitro groups, can considerably enhance their anion transport efficiency. This finding is significant for applications requiring efficient anion transport mechanisms (Peng et al., 2016).
Synthesis of Novel Compounds
The compound has been used in the synthesis of novel pyrrolo[1,2-a]quinoxaline-4(5H)-one derivatives. The process involves reacting o-phenylenediamines, dialkyl acetylenedicarboxylates, and nitrostyrene derivatives in the presence of sulfamic acid, leading to high yields of these derivatives (Moradi et al., 2014).
Electrochemical Addition to Aldehydes and Olefins
Electrochemically-induced addition of nitroalkenes to mono and dialdehydes as well as mono and diolefins, including the use of 1,3- or 1,4-benzenedicarboxaldehyde, has been investigated. This method enables selective addition and can be manipulated to yield specific products like 1,4-bis(2-nitroethenyl)benzene (Suba et al., 1997).
Synthesis of Derivatives of Benzene-1,2,3,5-tetrol
The compound has been used in preparing derivatives of benzene-1,2,3,5-tetrol, demonstrating its utility in synthesizing complex organic compounds. This process includes multiple steps like reduction, oxidation, and further transformations, showcasing its versatility in organic synthesis (Kampouris, 1968).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as 1-(2,6-dichlorophenyl)-5-(2,4-difluorophenyl)-7-piperazin-1-yl-3,4-dihydroquinazolin-2 (1h)-one have been shown to target mitogen-activated protein kinase 14 . This protein plays a crucial role in cellular processes such as inflammation and cell growth .
Mode of Action
It is likely that it interacts with its targets in a manner similar to other compounds in its class, potentially through inhibition or activation of the target protein .
Biochemical Pathways
Based on the known targets of similar compounds, it may be involved in pathways related to inflammation and cell growth .
Pharmacokinetics
Similar compounds such as diclofenac have been shown to be rapidly and completely absorbed after oral administration, bind extensively to plasma albumin, and be eliminated following biotransformation to glucoroconjugated and sulphate metabolites .
Result of Action
Based on the known targets of similar compounds, it may have anti-inflammatory effects and may influence cell growth .
properties
IUPAC Name |
1,3-dichloro-2-[(E)-2-nitroethenyl]benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2NO2/c9-7-2-1-3-8(10)6(7)4-5-11(12)13/h1-5H/b5-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXNHQIKJDIOBEC-SNAWJCMRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C=C[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)/C=C/[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901259978 | |
Record name | 1,3-Dichloro-2-[(1E)-2-nitroethenyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901259978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52287-52-2, 22482-43-5 | |
Record name | 1,3-Dichloro-2-[(1E)-2-nitroethenyl]benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52287-52-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzene, 1,3-dichloro-2-(2-nitroethenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022482435 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 22482-43-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122864 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3-Dichloro-2-[(1E)-2-nitroethenyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901259978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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